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Introduction

BRD-8899 is a potent and selective small molecule inhibitor of Serine/Threonine Kinase 33
(STK33), discovered through a high-throughput biochemical screen.[1] It exhibits an IC50 of 11
nM for STK33.[1][2] Originally investigated as a potential therapeutic for KRAS-dependent
cancers, subsequent studies showed that while BRD-8899 is cell-permeable and active in
cells, it does not affect the viability of KRAS-mutant cancer cell lines.[1][3][4] However, its well-
characterized biochemical potency and demonstrated cellular activity make it a useful tool for
studying STK33 and related pathways. These notes provide detailed protocols for utilizing
BRD-8899 in high-throughput screening (HTS) and cell-based assays.

Data Presentation
Table 1: Biochemical Potency of BRD-8899 against
STK33
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Compound Target Assay Type IC50 (nM)
Biochemical Kinase

BRD-8899 STK33 11
Assay

Table 2: Cellular Activity of BRD-8899

. Concentration . Observed
Cell Line Compound Biomarker
Range Tested Effect
Phosphorylation
] Decreased
NOMO-1 BRD-8899 Up to 20 uM of ezrin (MST4 ]
phosphorylation
substrate)
35 Cancer Cell o
BRD-8899 Up to 20 uM Cell Viability No effect
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Signaling Pathways

The following diagrams illustrate the proposed (but ultimately unconfirmed for KRAS-
dependency) and confirmed signaling pathways involving BRD-8899's targets.
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Assay Preparation

Dispense Test Compounds
(e.g., 10 pM final concentration)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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